Cas no 96620-83-6 (S-(4-METHOXY-3,5-DIMETHYLPHENYL) ETHANETHIOATE)

• Product Name: S-(4-METHOXY-3,5-DIMETHYLPHENYL) ETHANETHIOATE
• CAS No: 96620-83-6
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• MDL: MFCD15145706
• CID: 5233239
• Update Time: 2026-03-08

S-(4-METHOXY-3,5-DIMETHYLPHENYL) ETHANETHIOATE Chemical and Physical Properties

Names and Identifiers

• S-(4-METHOXY-3,5-DIMETHYLPHENYL) ETHANETHIOATE

• MDL： MFCD15145706
• Inchi： 1S/C11H14O2S/c1-7-5-10(14-9(3)12)6-8(2)11(7)13-4/h5-6H,1-4H3
• InChI Key： AARJHLXOYPOXFQ-UHFFFAOYSA-N
• SMILES： C(SC1=CC(C)=C(OC)C(C)=C1)(=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on S-(4-METHOXY-3,5-DIMETHYLPHENYL) ETHANETHIOATE

Introduction to S-(4-METHOXY-3,5-DIMETHYLPHENYL) ETHANETHIOATE (CAS No. 96620-83-6)

S-(4-METHOXY-3,5-DIMETHYLPHENYL) ETHANETHIOATE, a compound with the chemical identifier CAS No. 96620-83-6, is a significant molecule in the realm of pharmaceutical chemistry and biochemistry. This compound belongs to the class of ethanethioate derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of S-(4-METHOXY-3,5-DIMETHYLPHENYL) ETHANETHIOATE, particularly its aromatic ring system substituted with methoxy and dimethyl groups, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of S-(4-METHOXY-3,5-DIMETHYLPHENYL) ETHANETHIOATE have been subjects of extensive research. The presence of the ethanethioate functional group imparts a specific reactivity that makes this compound a valuable intermediate in the synthesis of more complex molecules. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, which is crucial for its exploration in various biochemical pathways.

In the context of pharmaceutical research, S-(4-METHOXY-3,5-DIMETHYLPHENYL) ETHANETHIOATE has been investigated for its potential pharmacological effects. Studies have suggested that this compound may exhibit properties relevant to neurological and inflammatory processes. The methoxy and dimethyl substituents on the aromatic ring are particularly noteworthy, as they can influence the compound's solubility, metabolic stability, and interaction with biological targets.

One of the most intriguing aspects of S-(4-METHOXY-3,5-DIMETHYLPHENYL) ETHANETHIOATE is its role in enzyme inhibition studies. Researchers have explored its interaction with various enzymes, including those involved in metabolic pathways and signal transduction processes. The ethanethioate moiety can act as a scaffold for designing molecules that modulate enzyme activity, making this compound a promising candidate for drug development.

The biological activity of S-(4-METHOXY-3,5-DIMETHYLPHENYL) ETHANETHIOATE has been further examined in cellular models. Preliminary studies have indicated that this compound may possess anti-inflammatory and neuroprotective properties. These findings are particularly relevant in light of recent research highlighting the importance of targeting inflammation and neurodegenerative pathways in the treatment of chronic diseases.

Recent breakthroughs in computational chemistry have also contributed to a deeper understanding of S-(4-METHOXY-3,5-DIMETHYLPHENYL) ETHANETHIOATE's behavior. Molecular modeling techniques have allowed researchers to predict how this compound interacts with biological targets at an atomic level. This high-resolution insight has been instrumental in guiding the design of derivatives with enhanced pharmacological properties.

The future prospects for S-(4-METHOXY-3,5-DIMETHYLPHENYL) ETHANETHIOATE are promising, with ongoing studies aiming to elucidate its mechanisms of action and explore new therapeutic applications. As our understanding of biochemical pathways continues to expand, compounds like S-(4-METHOXY-3,5-DIMETHPHYLPHENYL) ETHANETHIOATE are likely to play a crucial role in developing innovative treatments for a wide range of diseases.

In conclusion, S-(4-METHOXY-3,5-DIMETHPHYLPHENYL) ETHANETHIOATE (CAS No. 96620-83-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable asset in drug discovery and development. With continued research and innovation, this compound is poised to contribute to significant breakthroughs in medicine and biotechnology.